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Compound of Interest

Compound Name:
5-Chloro-2-ethylimidazo[1,2-

a]pyrazine

CAS No.: 1053655-70-1

Cat. No.: B1498848

Get Quote

Executive Summary & Compound Identification
This guide provides a definitive, step-by-step protocol for the disposal of 5-Chloro-2-
ethylimidazo[1,2-a]pyrazine (CAS: 1053655-70-1).[1] As a halogenated heteroaromatic

intermediate commonly used in drug discovery (specifically kinase inhibitor synthesis), this

compound requires strict segregation from non-halogenated waste streams to prevent the

formation of dioxins during incineration and to comply with EPA RCRA regulations.

Improper disposal (e.g., drain pouring or mixing with general trash) is a critical violation of

federal safety standards.[1]
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Property Detail

Chemical Name 5-Chloro-2-ethylimidazo[1,2-a]pyrazine

CAS Number 1053655-70-1

Molecular Formula C₈H₈ClN₃

Molecular Weight 181.62 g/mol

Physical State Solid (typically off-white to yellow powder)

Hazard Class
Irritant / Harmful (Acute Tox. 4, Skin Irrit. 2, Eye

Irrit.[1][2][3][4] 2A)

Waste Stream Halogenated Organic (Must be incinerated)

Hazard Assessment & Pre-Disposal Handling
Before initiating disposal, you must validate the state of the material. This compound is a

halogenated organic solid. Its chlorine atom dictates the disposal pathway.

Critical Safety Hazards
Inhalation/Contact: Causes serious eye irritation and skin sensitization. High potency is

possible due to its structural similarity to bioactive kinase inhibitors.

Environmental: Halogenated heterocycles are often persistent and toxic to aquatic life.

Reactivity: Stable under normal conditions but emits toxic fumes (NOx, HCl) upon

combustion.

Pre-Disposal Checklist
Segregation: Do NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless the

entire mixture is labeled as halogenated.

Containment: Ensure the material is in a screw-top glass or compatible polyethylene

container.

Labeling: Apply a hazardous waste label immediately upon declaring it waste.
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Disposal Workflows
A. Solid Waste (Pure Substance)
Applicable for: Expired reagent, excess synthesis product, or degraded solids.

Transfer: Move the solid material into a dedicated "Halogenated Organic Solid" waste

container.

Note: If the original container is <50 mL, you may discard the entire container into the

waste stream to avoid dust generation.

Labeling: Mark the tag with the full chemical name (no abbreviations) and check "Toxic" and

"Irritant".

Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

B. Liquid Waste (Mother Liquors/Solutions)
Applicable for: Reaction mixtures or HPLC effluents containing the compound.

Segregation: Pour into the "Halogenated Solvent Waste" carboy (typically blue or yellow

cans in many labs).

Crucial: Even if dissolved in methanol (non-halogenated), the presence of the chlorinated

solute classifies the entire mixture as halogenated for incineration purposes.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or acids that

could react with the imidazopyrazine nitrogen.

C. Contaminated Debris
Applicable for: Gloves, weighing boats, and paper towels.[1]

Bagging: Place items in a clear polyethylene bag (minimum 4 mil thickness).

Double Containment: If the debris is heavily soiled (visible powder), double bag it.

Tagging: Label as "Debris Contaminated with Halogenated Organics".
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Visualized Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct waste stream for 5-
Chloro-2-ethylimidazo[1,2-a]pyrazine.

Waste Generation:
5-Chloro-2-ethylimidazo[1,2-a]pyrazine

Determine Physical State

Solid / Powder Solution / Mother Liquor Contaminated Items
(Gloves, Paper)

Pack in wide-mouth jar.
Label 'Toxic Solid'.

Pour into Halogenated Carboy.
Do NOT drain dispose.

Place in chemically resistant bag.
Seal & Label.

Stream: Halogenated Organic Solid
(High Temp Incineration)

Stream: Halogenated Solvent Waste
(Fuel Blending/Incineration)

Stream: Hazardous Debris
(Double Bagged)

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating waste streams based on physical state.[1]

Emergency Spill Response Protocol
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.
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1. ALERT
Notify personnel.

Evacuate immediate area.

2. PPE
Don Nitrile gloves,

Safety Goggles, Lab Coat.

3. CONTAIN
Cover with absorbent pads

or damp paper towels (if solid).

4. CLEAN
Scoop material into

disposable container.

5. DISPOSE
Label as 'Spill Debris'.

Contact EHS.

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.

Spill Cleanup Steps:

Isolate: Mark the area. If powder is airborne, evacuate the lab for 15 minutes to allow

settling.

Protect: Wear standard PPE (Nitrile gloves, goggles). A dust mask (N95) is recommended if

handling dry powder.

Absorb:

For Solids: Do not dry sweep. Cover with wet paper towels to suppress dust, then scoop

up.

For Liquids: Use a universal absorbent pad or vermiculite.

Decontaminate: Wipe the surface with a soap/water solution. Place all cleanup materials into

the hazardous waste bag.

Regulatory & Compliance Data
Waste Codes (RCRA/EPA)
While this specific intermediate is not explicitly P-listed or U-listed, it falls under the

"Characteristic" or "Generator Knowledge" rules for halogenated waste.[1]
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Classification Code/Description Reason

Primary Waste Code
Non-Regulated Hazardous

Waste (or State Specific)

Unless ignitable (D001), it is

often classified by toxicity.[1]

Halogen Content > 1,000 ppm Halogens

Requires destructive

incineration (800°C+) to

destroy the C-Cl bond.[1]

DOT Shipping

Not typically regulated as

Dangerous Goods in small

quantities, but treat as Class 9

(Environmentally Hazardous)

for bulk transport.

Documentation Requirements[1][3][4][5][6][7][8]
Waste Tag: Must list "5-Chloro-2-ethylimidazo[1,2-a]pyrazine" and "Halogenated".[1]

SDS Access: Maintain a digital or physical copy of the Safety Data Sheet (SDS) near the

waste accumulation area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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